Cas no 57422-02-3 (Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1))
57422-02-3 structure
Product Name:Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1)
CAS No:57422-02-3
MF:C16H14ClNO2
MW:287.740863323212
CID:386024
PubChem ID:24195346
Update Time:2025-04-19
Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1)
- 5-(4-methoxyphenoxy)isoquinoline,hydrochloride
- CTK1H4828
- NSC180257
- NSC-180257
- DTXSID80638628
- 57422-02-3
- 5-(4-Methoxyphenoxy)isoquinoline--hydrogen chloride (1/1)
-
- Inchi: 1S/C16H13NO2.ClH/c1-18-13-5-7-14(8-6-13)19-16-4-2-3-12-11-17-10-9-15(12)16;/h2-11H,1H3;1H
- InChI Key: BUSCTBCDVMXPKU-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC(=CC=1)OC)C1=CC=CC2C=NC=CC=21
Computed Properties
- Exact Mass: 251.09469
- Monoisotopic Mass: 287.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- PSA: 31.35
- LogP: 4.83770
Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1) Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
57422-02-3 (Isoquinoline, 5-(4-methoxyphenoxy)-, hydrochloride (1:1)) Related Products
- 52986-70-6(6-Methoxy Isoquinoline)
- 39989-39-4(7-Methoxyisoquinoline)
- 1723-70-2(8-Methoxyisoquinoline)
- 90806-58-9(5-Methoxyisoquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk